1-(4-Aminophenyl)-4-methyl-2-piperazinone

• Molecular Formula: C11H15N3O
• Molecular Weight: 205.26 g/mol
• IUPAC Name: 1-(4-aminophenyl)-4-methylpiperazin-2-one
• InChI: InChI=1S/C11H15N3O/c1-13-6-7-14(11(15)8-13)10-4-2-9(12)3-5-10/h2-5H,6-8,12H2,1H3
• InChI Key: BEGZYSAGQTWLJR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(C(=O)C1)C2=CC=C(C=C2)N

Description

1-(4-Aminophenyl)-4-methyl-2-piperazinone is a useful research compound. Its molecular formula is C11H15N3O and its molecular weight is 205.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-methyl-2-piperazinone (200 mg, 1.75 mmol), 4-iodoaniline (384 mg, 1.75 mmol), K3PO4 (848 mg, 4.00 mmol) and 1,2-trans-diaminocyclohexane (98 uL, 0.80 mmol) in dioxane (6 mL) was degassed with Ar before being charged with CuI (76 mg, 0.40 mmol). The mixture in a sealed tube was heated at 110° C. for 4 h. It was then purified by a silica gel prep-TLC using CH2Cl2/MeOH (95/5) as solvents to give the desired product (25 mg). MS 206.2 (M+H).